Aluminum sesquichlorohydrate
Overview
Description
Aluminum sesquichlorohydrate is an aluminum salt commonly used as an antiperspirant agent, deodorant agent, and cosmetic astringent . It works by physically blocking eccrine sweat glands, thereby reducing perspiration . This compound is also known for its use in various personal care products, including hydro-alcoholic roll-ons, pump sprays, and anhydrous suspension aerosols .
Preparation Methods
Synthetic Routes and Reaction Conditions: Aluminum sesquichlorohydrate is synthesized by reacting aluminum chloride with aluminum hydroxide in water. The general formula for this compound is Al₄Cl₃(OH)₉ . The reaction involves the formation of a polymeric complex that encompasses a range of aluminum-to-chloride atomic ratios between 1.26:1 and 1.90:1 .
Industrial Production Methods: In industrial settings, this compound is produced by dissolving aluminum chloride in water and then adding aluminum hydroxide. The mixture is heated to facilitate the reaction and ensure complete dissolution. The resulting solution is then concentrated and purified to obtain the desired product .
Chemical Reactions Analysis
Types of Reactions: Aluminum sesquichlorohydrate primarily undergoes hydrolysis and complexation reactions. It can also participate in substitution reactions where chloride ions are replaced by hydroxide ions .
Common Reagents and Conditions:
Hydrolysis: In the presence of water, this compound hydrolyzes to form aluminum hydroxide and hydrochloric acid.
Complexation: It forms complexes with various ligands, including organic molecules and other metal ions.
Major Products Formed:
Hydrolysis: Aluminum hydroxide and hydrochloric acid.
Complexation: Various aluminum-ligand complexes depending on the nature of the ligands involved.
Scientific Research Applications
Chemistry: Aluminum sesquichlorohydrate is used in the synthesis of other aluminum compounds and as a catalyst in various chemical reactions .
Biology and Medicine: In medicine, it is used in topical formulations to treat hyperhidrosis (excessive sweating) and as an astringent to reduce skin irritation . It is also being studied for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs .
Industry: In the industrial sector, this compound is used in water purification processes as a coagulant to remove suspended particles and organic matter from water . It is also employed in the production of antiperspirant and deodorant products .
Mechanism of Action
Aluminum sesquichlorohydrate works by physically blocking the ducts of eccrine sweat glands, thereby reducing the amount of sweat that reaches the surface of the skin . This blockage is achieved through the formation of a gel-like plug composed of aluminum hydroxide and other reaction products . The compound also has astringent properties, which help to tighten the skin and reduce pore size .
Comparison with Similar Compounds
Aluminum Chlorohydrate: Similar to aluminum sesquichlorohydrate, aluminum chlorohydrate is used as an antiperspirant and astringent.
Aluminum Dichlorohydrate: This compound is another variant of aluminum chlorohydrate with a different aluminum-to-chloride ratio.
Uniqueness: this compound is unique due to its specific aluminum-to-chloride ratio and its ability to form stable polymeric complexes. This makes it particularly effective in blocking sweat glands and providing long-lasting antiperspirant effects .
Properties
IUPAC Name |
aluminum;chloride;hydroxide;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.ClH.2H2O/h;1H;2*1H2/q+3;;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCLAMANSVUJYPT-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[OH-].[Al+3].[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlClH3O2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
97.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1327-41-9, 173763-15-0 |
Source
|
| Record name | Aluminum sesquichlorohydrate [USAN:USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001327419 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ALUMINUM SESQUICHLOROHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UCN889409V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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